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Introduction
β-lactamases are a diverse family of enzymes produced by bacteria that confer resistance to β-

lactam antibiotics, such as penicillins and cephalosporins, by hydrolyzing the amide bond in the

β-lactam ring. The detection and characterization of β-lactamase activity are crucial for

understanding antibiotic resistance mechanisms and for the development of new β-lactamase

inhibitors. Centa, a chromogenic cephalosporin, serves as an excellent substrate for in vitro β-

lactamase assays.[1][2][3] Upon enzymatic cleavage by β-lactamases, Centa undergoes a

distinct color change, allowing for a straightforward and quantitative measurement of enzyme

activity.[3][4] This application note provides a detailed protocol for the use of Centa in β-

lactamase assays, including the principle of the assay, experimental procedures, and data

analysis.

Principle of the Assay
The Centa assay is based on the hydrolysis of the β-lactam ring in the Centa molecule by a β-

lactamase. This hydrolysis results in the release of a chromogenic leaving group, leading to a
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color change from a faint yellow to a vibrant chrome yellow.[3][4] The increase in absorbance at

a specific wavelength, typically 405 nm, is directly proportional to the rate of Centa hydrolysis

and thus, the β-lactamase activity.[2][3] This allows for the continuous monitoring of the

enzymatic reaction and the determination of kinetic parameters.
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Caption: Enzymatic hydrolysis of Centa by β-lactamase.

Advantages and Limitations of the Centa Assay
Advantages:

High Aqueous Solubility: Unlike other chromogenic substrates like nitrocefin which require

organic solvents, Centa is highly soluble in aqueous buffers, simplifying assay preparation.

[1][2]

Good Substrate for a Broad Range of β-Lactamases: Centa is readily hydrolyzed by β-

lactamases of classes A, B, C, and D, making it a versatile tool.[2][5]

Stability in Serum: Centa exhibits greater stability in the presence of serum compared to

other substrates, making it suitable for assays in complex biological matrices.[1][4]

Useful for Kinetic Studies: It is a reliable substrate for determining enzyme kinetics and for

screening β-lactamase inhibitors.[2][6]

Limitations:
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Lower Molar Extinction Coefficient: The change in molar extinction coefficient (Δɛ) for Centa
(+6,400 M⁻¹cm⁻¹) is lower than that of nitrocefin, resulting in a less pronounced color

change.[2]

Not Suitable for Agar Plate Assays: Centa is not practical for the direct detection of β-

lactamase-producing colonies on agar plates.[2][5]

Exception for a Specific Metallo-β-lactamase: It is not hydrolyzed by the Aeromonas

hydrophila metalloenzyme.[2][5][7]

Data Presentation
Table 1: Kinetic Parameters of Various β-Lactamases
with Centa
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β-Lactamase
Class

Enzyme K_m (µM) k_cat (s⁻¹)
k_cat/K_m
(µM⁻¹s⁻¹)

Class A TEM-1 95 13 0.14

SHV-1 13 7.3 0.56

NMCA 50 120 2.4

TOHO-1 20 200 10

M. tuberculosis 250 0.08 0.0003

S. aureus PC1 48 95 2.0

Class B
B. cereus

569/H/9
60 6000 100

IMP-1 400 200 0.5

CfiA 7 5.7 0.8

BlaB 4.5 31 6.9

VIM-1 14 4.5 0.32

Class C E. cloacae 908R 60 1800 30

P. aeruginosa 50 1500 30

C. freundii 30 1200 40

ACT-1 10 1000 100

Class D OXA-10 9 0.04 0.004

OXA-2 95 13 0.14

Note: The kinetic parameters are compiled from published literature and may vary depending

on the specific experimental conditions.[2][8]

Experimental Protocols
Materials and Reagents
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Centa (can be synthesized from cephalothin)[2]

Purified β-lactamase or crude cell lysate containing the enzyme

Assay Buffer: 50 mM Sodium Phosphate buffer, pH 7.0. For metallo-β-lactamases,

supplement the buffer with 100 µM ZnSO₄.[2]

Microplate reader or spectrophotometer capable of reading absorbance at 405 nm

96-well microplates (UV-transparent recommended)

Standard laboratory equipment (pipettes, tubes, etc.)

Experimental Workflow
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Caption: General workflow for a β-lactamase assay using Centa.

Detailed Protocol for Kinetic Analysis
Preparation of Reagents:

Prepare a 10 mM stock solution of Centa in the Assay Buffer. Store in small aliquots at

-20°C, protected from light.

Prepare serial dilutions of the purified β-lactamase in Assay Buffer to determine the

optimal enzyme concentration that yields a linear rate of hydrolysis over the desired time
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course.

Assay Setup:

In a 96-well microplate, add the following to each well:

Assay Buffer to a final volume of 200 µL.

A fixed amount of β-lactamase solution.

Prepare a blank well containing only the Assay Buffer.

Pre-incubate the plate at the desired temperature (e.g., 30°C) for 5 minutes.

Initiation of Reaction and Measurement:

To initiate the reaction, add varying concentrations of the Centa substrate to the wells. A

typical concentration range to determine K_m is 0.1 to 10 times the expected K_m value.

Immediately place the microplate in the reader and start monitoring the absorbance at 405

nm.

Collect data at regular intervals (e.g., every 30 seconds) for a period of 10-30 minutes.

Data Analysis:

Subtract the absorbance of the blank from all experimental wells.

Determine the initial velocity (V₀) of the reaction for each substrate concentration by

calculating the slope of the linear portion of the absorbance versus time plot.

Convert the rate of change in absorbance (ΔAbs/min) to the rate of product formation

(µM/min) using the Beer-Lambert law:

Rate (µM/min) = (ΔAbs/min) / (Δɛ * path length) * 10^6

Where Δɛ for Centa is 6400 M⁻¹cm⁻¹ and the path length is typically 1 cm (or can be

determined for the specific microplate and volume).
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Plot the initial velocities against the substrate concentrations and fit the data to the

Michaelis-Menten equation to determine the K_m and V_max values.

Protocol for High-Throughput Screening of Inhibitors
Assay Setup:

In a 96-well plate, add Assay Buffer, the β-lactamase solution (at a concentration that

gives a robust signal), and the test compounds (inhibitors) at various concentrations.

Include positive controls (enzyme without inhibitor) and negative controls (no enzyme).

Pre-incubate the plate for a defined period to allow for inhibitor binding.

Reaction and Measurement:

Initiate the reaction by adding Centa at a concentration close to its K_m value.

Monitor the absorbance at 405 nm over time.

Data Analysis:

Calculate the percentage of inhibition for each compound concentration relative to the

uninhibited control.

Plot the percentage of inhibition against the inhibitor concentration to determine the IC₅₀

value.

Troubleshooting
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Issue Possible Cause Solution

No or low signal Inactive enzyme

Use a fresh enzyme

preparation; ensure proper

storage conditions.

Incorrect buffer pH or

composition

Verify the pH of the Assay

Buffer; ensure necessary

cofactors (e.g., Zn²⁺ for

metallo-β-lactamases) are

present.

Substrate degradation
Use a fresh Centa stock

solution; protect from light.

High background signal
Spontaneous hydrolysis of

Centa

Prepare fresh Centa solution;

run a no-enzyme control to

subtract background.

Contaminated reagents
Use fresh, high-quality

reagents and sterile technique.

Non-linear reaction rate Substrate depletion

Use a lower enzyme

concentration or a higher

substrate concentration.

Enzyme instability

Optimize assay conditions (pH,

temperature); add stabilizing

agents if necessary.

Conclusion
The Centa-based β-lactamase assay is a robust and convenient method for the

characterization of β-lactamase activity and the screening of potential inhibitors. Its high

aqueous solubility and broad substrate specificity make it a valuable tool for researchers in the

fields of antibiotic resistance and drug discovery. By following the detailed protocols and

considering the potential challenges outlined in this application note, researchers can obtain

reliable and reproducible data to advance their scientific investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b3026497?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/A_Head_to_Head_Comparison_of_CENTA_and_Nitrocefin_Substrates_for_Lactamase_Detection.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC90559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC90559/
https://www.medchemexpress.com/centa.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC272221/
https://pmc.ncbi.nlm.nih.gov/articles/PMC272221/
https://pubmed.ncbi.nlm.nih.gov/11353639/
https://pubmed.ncbi.nlm.nih.gov/11353639/
https://journals.asm.org/doi/pdf/10.1128/aac.45.6.1868-1871.2001
https://www.scilit.com/publications/bded5e3b63c723c63d890f9927c1fd01
https://www.researchgate.net/publication/11983560_CENTA_as_a_Chromogenic_Substrate_for_Studying_b-Lactamases
https://www.benchchem.com/product/b3026497/docs#application-notes-utilizing-centa-for-sensitive-detection-of-lactamase-activity
https://www.benchchem.com/product/b3026497/docs#application-notes-utilizing-centa-for-sensitive-detection-of-lactamase-activity
https://www.benchchem.com/product/b3026497/docs#application-notes-utilizing-centa-for-sensitive-detection-of-lactamase-activity
https://www.benchchem.com/product/b3026497/docs#application-notes-utilizing-centa-for-sensitive-detection-of-lactamase-activity
https://www.benchchem.com/product/b3026497?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026497?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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